molecular formula C24H21F2N3O3 B8739712 7-(3,5-difluorophenyl)-3-(3-Methoxy-4-(4-Methyl-1H-iMidazol-1-yl)phenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-7-ol

7-(3,5-difluorophenyl)-3-(3-Methoxy-4-(4-Methyl-1H-iMidazol-1-yl)phenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-7-ol

Cat. No.: B8739712
M. Wt: 437.4 g/mol
InChI Key: KIAJKLFNONPITC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(3,5-difluorophenyl)-3-(3-Methoxy-4-(4-Methyl-1H-iMidazol-1-yl)phenyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-7-ol is a useful research compound. Its molecular formula is C24H21F2N3O3 and its molecular weight is 437.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C24H21F2N3O3

Molecular Weight

437.4 g/mol

IUPAC Name

7-(3,5-difluorophenyl)-3-[3-methoxy-4-(4-methylimidazol-1-yl)phenyl]-5,6-dihydro-4H-1,2-benzoxazol-7-ol

InChI

InChI=1S/C24H21F2N3O3/c1-14-12-29(13-27-14)20-6-5-15(8-21(20)31-2)22-19-4-3-7-24(30,23(19)32-28-22)16-9-17(25)11-18(26)10-16/h5-6,8-13,30H,3-4,7H2,1-2H3

InChI Key

KIAJKLFNONPITC-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C=N1)C2=C(C=C(C=C2)C3=NOC4=C3CCCC4(C5=CC(=CC(=C5)F)F)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)-5,6-dihydrobenzo[d]isoxazol-7(4H)-one (880 mg, 2.72 mmol) in THF (15 ml) at 0° C., was added slowly (3,5-difluorophenyl)magnesium bromide (6.54 mL of 0.5 M solution in THF, 3.27 mmol) and the reaction was stirred for 3 hr. Additional amount of (3,5-difluorophenyl)magnesium bromide (6.0 mL of 0.5 M solution in THF, 3.0 mmol) was added and stirring was continued at 0° C. for 2 hr. The reaction mixture was quenched with water, extracted with ethyl acetate, and the organic phase was washed with water and brine, dried over sodium sulfate and concentrated. The crude product was purified by silica gel chromatography using 0-6% MeOH in DCM as solvent to afford the 828 mg of the title product.
Name
3-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)-5,6-dihydrobenzo[d]isoxazol-7(4H)-one
Quantity
880 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
(3,5-difluorophenyl)magnesium bromide
Quantity
6.54 mL
Type
reactant
Reaction Step Two
Name
(3,5-difluorophenyl)magnesium bromide
Quantity
6 mL
Type
reactant
Reaction Step Three

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